5-isobutyl-N-[1-(2-methylbenzyl)-1H-pyrazol-4-yl]-3-isoxazolecarboxamide

• IUPAC Name: N-[1-[(2-methylphenyl)methyl]pyrazol-4-yl]-5-(2-methylpropyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H22N4O2/c1-13(2)8-17-9-18(22-25-17)19(24)21-16-10-20-23(12-16)11-15-7-5-4-6-14(15)3/h4-7,9-10,12-13H,8,11H2,1-3H3,(H,21,24)
• InChI Key: JZUTYIXYHOBYDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=C(C=N2)NC(=O)C3=NOC(=C3)CC(C)C
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

5-isobutyl-N-[1-(2-methylbenzyl)-1H-pyrazol-4-yl]-3-isoxazolecarboxamide is a chemical compound that belongs to the class of isoxazolecarboxamides. It is commonly known as IBPI or ML315. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

IBPI has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and immunomodulatory properties. IBPI has been found to inhibit the activity of several enzymes and signaling pathways that are involved in the development and progression of various diseases. It has also been shown to enhance the activity of immune cells, which can help in the treatment of autoimmune disorders.

Mechanism of Action

The mechanism of action of IBPI is not fully understood. However, it has been shown to inhibit the activity of several enzymes and signaling pathways, including the PI3K/Akt/mTOR pathway, which is involved in the regulation of cell growth and survival. IBPI has also been shown to inhibit the activity of HDAC6, which is involved in the regulation of protein degradation and cellular stress response.
Biochemical and Physiological Effects:
IBPI has been shown to have several biochemical and physiological effects. It has been found to inhibit the proliferation and migration of cancer cells, induce apoptosis, and enhance the activity of immune cells. IBPI has also been shown to reduce inflammation and oxidative stress, which can help in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of IBPI is its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and immunomodulatory properties, which can help in the treatment of several diseases. However, IBPI has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in some experiments. IBPI is also relatively expensive, which can limit its use in some laboratories.

Future Directions

There are several future directions for the research on IBPI. One of the main directions is to further investigate its mechanism of action. Understanding the exact mechanism of action of IBPI can help in the development of more effective treatments for various diseases. Another direction is to investigate the potential of IBPI in combination therapy with other drugs. IBPI has been shown to enhance the activity of immune cells, which can help in the treatment of cancer. Combining IBPI with other immunotherapeutic agents can potentially improve the treatment outcomes. Finally, further studies are needed to investigate the safety and efficacy of IBPI in clinical trials. Clinical trials can provide valuable information on the potential therapeutic applications of IBPI in humans.
Conclusion:
In conclusion, 5-isobutyl-N-[1-(2-methylbenzyl)-1H-pyrazol-4-yl]-3-isoxazolecarboxamide is a chemical compound that has potential therapeutic applications in various diseases. Its anti-inflammatory, anti-cancer, and immunomodulatory properties make it an attractive candidate for further research. The synthesis method of IBPI involves a multistep process, and its mechanism of action is not fully understood. Further research is needed to investigate its mechanism of action, potential in combination therapy, and safety and efficacy in clinical trials.